Cas no 1758-10-7 (1-methyl-3-prop-2-enoxybenzene)

1-methyl-3-prop-2-enoxybenzene structure
1758-10-7 structure
Product Name:1-methyl-3-prop-2-enoxybenzene
CAS No:1758-10-7
MF:C10H12O
MW:148.201683044434
CID:1362592
PubChem ID:241273
Update Time:2025-04-20

1-methyl-3-prop-2-enoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-prop-2-enoxybenzene
    • SureCN4449155
    • 1-ALLYLOXY-3-METHYLBENZENE
    • allyl m-cresyl ether
    • AC1L6702
    • (3-methylphenyl)allyl ether
    • allyl (3-methylphenyl) ether
    • 1-allyloxy-3-methyl-benzene
    • CTK0I0408
    • allyl m-tolyl ether
    • 1-(allyloxy)-3-methylbenzene
    • allyl 3-methylphenyl ether
    • 3-(allyloxy)methylbenzene
    • allyl m-methylphenyl ether
    • allyl 3-tolyl ether
    • SureCN4449155; 1-ALLYLOXY-3-METHYLBENZENE; allyl m-cresyl ether; AC1L6702; (3-methylphenyl)allyl ether; allyl (3-methylphenyl) ether; 1-allyloxy-3-methyl-benzene; CTK0I0408; allyl m-tolyl ether; 1-(allyloxy)-3-methylbenzene; allyl 3-methylphenyl ether; 3-(allyloxy)methylbenzene; 1-allyloxy-3-methylbenzene; allyl m-methylphenyl ether; allyl 3-tolyl ether;
    • SCHEMBL4449155
    • NSC-48547
    • InChI=1/C10H12O/c1-3-7-11-10-6-4-5-9(2)8-10/h3-6,8H,1,7H2,2H
    • 1758-10-7
    • DTXSID10286994
    • QPQBHWOKRGCIPA-UHFFFAOYSA-N
    • AKOS008951845
    • benzene, 1-methyl-3-(2-propenyloxy)-
    • NSC48547
    • 3-methyl-allyloxybenzene
    • Allyl-m-tolylaether
    • Inchi: 1S/C10H12O/c1-3-7-11-10-6-4-5-9(2)8-10/h3-6,8H,1,7H2,2H3
    • InChI Key: QPQBHWOKRGCIPA-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 148.08886
  • Monoisotopic Mass: 148.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 2.55980
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